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Compound of Interest

Compound Name: 5-Bromo-2-(hydroxymethyl)phenol

Cat. No.: B065800 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like 5-Bromo-2-(hydroxymethyl)phenol are paramount for laboratory

safety and environmental responsibility. Adherence to established protocols mitigates risks and

ensures regulatory compliance. This guide provides essential safety and logistical information

for the proper disposal of 5-Bromo-2-(hydroxymethyl)phenol.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle 5-Bromo-2-
(hydroxymethyl)phenol with the appropriate personal protective equipment (PPE) to minimize

exposure and prevent potential health hazards.

Recommended Personal Protective Equipment:

Hand Protection: Wear protective gloves.

Eye Protection: Use safety glasses or chemical safety goggles.[1][2]

Skin and Body Protection: Wear a lab coat or suitable protective clothing.[1]

Respiratory Protection: If working in an area with insufficient ventilation or where dust may

be generated, wear suitable respiratory equipment.[1][3]

Always work in a well-ventilated area.[2][4] Do not eat, drink, or smoke when using this product,

and always wash your hands after handling.[1][4]
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Spill Management
In the event of a spill, prompt and safe cleanup is crucial to prevent contamination and

exposure.

Spill Cleanup Protocol:

Evacuate: Remove unnecessary personnel from the area.[3][5]

Ventilate: Ensure the spillage area is well-ventilated.[3][5]

Containment: Prevent the spill from spreading. Do not let the chemical enter drains.[5][6]

Cleanup: For solid spills, carefully sweep or shovel the material into a suitable, dry, and

covered container for disposal, avoiding dust generation.[2][3]

Disposal: Dispose of the collected material and any contaminated cleaning supplies as

hazardous waste in accordance with local, state, and federal regulations.[2][6]

Step-by-Step Disposal Procedure
The disposal of 5-Bromo-2-(hydroxymethyl)phenol and its containers must be conducted in

accordance with official national and local regulations. It is essential to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance.[3]

1. Waste Identification and Classification:

Characterize the waste material. 5-Bromo-2-(hydroxymethyl)phenol is classified as an

irritant, causing skin and eye irritation, and may cause respiratory irritation.[1] It is harmful if

swallowed, inhaled, or comes into contact with skin.[7]

This chemical waste is considered hazardous.

2. Waste Collection and Storage:

Collect waste 5-Bromo-2-(hydroxymethyl)phenol and any contaminated materials (e.g.,

gloves, weighing paper, absorbent pads) in a designated, compatible, and properly labeled

hazardous waste container.[5][8]
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The container must be sturdy, leak-proof, and kept closed except when adding waste.[8]

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong bases and strong oxidizing agents.[1][8]

3. Treatment and Final Disposal:

Do not dispose of 5-Bromo-2-(hydroxymethyl)phenol down the drain or in the regular

trash.[6][8]

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[6]

Arrange for a pickup of the hazardous waste by a licensed contractor or your institution's

EHS department.[5][8]

4. Empty Container Disposal:

Thoroughly empty all contents from the original container.

The first rinse of the container must be collected and disposed of as hazardous waste.[8]

For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[8] While the specific LD50 for this compound is not readily

available, treating it with caution is advised.

After proper rinsing, the container can be offered for recycling or reconditioning, or punctured

to prevent reuse and disposed of in a sanitary landfill, depending on local regulations.[6]

Quantitative Data Summary
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Parameter Value Source

GHS Hazard Codes H302, H312, H332 [7]

GHS Precautionary Codes

P261, P264, P270, P271,

P280, P301+P312+P330,

P302+P352+P312,

P304+P340+P312, P363,

P501

[7]

Disposal Workflow
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Caption: Disposal workflow for 5-Bromo-2-(hydroxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

2. fishersci.com [fishersci.com]

3. benchchem.com [benchchem.com]

4. Page loading... [wap.guidechem.com]

5. benchchem.com [benchchem.com]

6. chemicalbook.com [chemicalbook.com]

7. 5-bromo-2-(hydroxymethyl)phenol | 170434-11-4 [sigmaaldrich.com]

8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Proper Disposal of 5-Bromo-2-(hydroxymethyl)phenol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065800#5-bromo-2-hydroxymethyl-phenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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